Cas no 1354018-23-7 (2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol)

• Product Name: 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol
• CAS No: 1354018-23-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 2161406
• Update Time: 2025-07-18

2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(S)-3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol
• AM96730
• 2-[(S)-3-(Cyclopropylmethylamino)pyrrolidin-1-yl]ethanol
• 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol

• Inchi： 1S/C10H20N2O/c1-11(9-2-3-9)10-4-5-12(8-10)6-7-13/h9-10,13H,2-8H2,1H3/t10-/m0/s1
• InChI Key： NSQBOVWGYQYVNP-JTQLQIEISA-N
• SMILES： OCCN1CC[C@@H](C1)N(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 26.7

Additional information on 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol

Professional Introduction to 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol (CAS No. 1354018-23-7)

2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1354018-23-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The unique structural features of this compound, particularly its chiral center and the presence of a cyclopropyl-methyl-amino group, contribute to its intriguing pharmacological properties.

The synthesis and characterization of 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol involve meticulous chemical processes that ensure high purity and yield. The stereochemistry of the compound is crucial, as the (S)-configuration at the chiral center significantly influences its biological activity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to achieve the desired enantiomeric purity. These methods not only highlight the sophistication of modern chemical synthesis but also underscore the importance of precision in pharmaceutical development.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic applications. 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol has emerged as a compound of interest due to its structural complexity and biological relevance. Preliminary studies have suggested that this molecule may exhibit properties relevant to various therapeutic areas, including central nervous system disorders and inflammatory conditions. The cyclopropyl moiety, in particular, has been identified as a key structural feature that contributes to its pharmacological activity.

The pharmacological profile of 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol is being actively investigated in preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential as a lead compound for drug development. The compound's ability to interact with specific biological targets has been a focal point of research, with initial findings indicating promising interactions that could lead to therapeutic benefits. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly evaluate the compound's potential.

One of the most compelling aspects of 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol is its potential for structural diversity. The presence of multiple functional groups provides a rich scaffold for further chemical modification, enabling the development of analogues with enhanced properties. This flexibility is particularly valuable in drug discovery, where optimizing potency, selectivity, and pharmacokinetic profiles are essential for successful therapeutic intervention. Researchers are exploring various derivatives to identify compounds that may offer improved efficacy and reduced side effects.

The regulatory landscape for new pharmaceutical entities like 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced under conditions that guarantee quality and consistency. This adherence to regulatory standards is critical for advancing the compound through clinical trials and ultimately bringing it to market if it demonstrates sufficient therapeutic benefit.

As research continues to unfold, the potential applications of 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol are likely to expand. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory discoveries into tangible therapeutic solutions. The compound's unique properties make it a valuable asset in the ongoing quest to develop innovative treatments for complex diseases.

The future directions for 2-[(S)-3-(Cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanol include further exploration of its pharmacological profile and optimization of its chemical structure. Advances in synthetic chemistry and biotechnology will continue to drive innovation in this field, enabling researchers to design more effective and targeted therapies. The compound's journey from laboratory curiosity to potential therapeutic agent exemplifies the dynamic nature of pharmaceutical research and development.